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Compound of Interest

Compound Name: 2-(2-Propoxyethoxy)ethanol

Cat. No.: B1585115 Get Quote

Application Notes and Protocols for 2-(2-
Propoxyethoxy)ethanol
Introduction: Understanding the Utility of 2-(2-
Propoxyethoxy)ethanol
2-(2-Propoxyethoxy)ethanol, also known by trade names such as Eastman™ DP Solvent and

DOWANOL™ DPnP, is a high-performance, slow-evaporating glycol ether.[1] Its unique

molecular structure, featuring both ether and alcohol functionalities, imparts a valuable

combination of properties, including water miscibility and the ability to dissolve a wide range of

organic substances.[1][2] These characteristics make it a versatile solvent and coupling agent

in a variety of industrial and commercial applications, from advanced coating formulations to

high-performance cleaning solutions. This document provides detailed application notes and

experimental protocols for researchers, scientists, and drug development professionals working

with 2-(2-Propoxyethoxy)ethanol. The protocols are designed to be self-validating, with an

emphasis on the scientific principles behind each step.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 2-(2-Propoxyethoxy)ethanol is
essential for its effective application and safe handling. The following table summarizes its key

properties.
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Property Value Source(s)

CAS Number 6881-94-3 [3][4]

Molecular Formula C₇H₁₆O₃ [4][5]

Molecular Weight 148.20 g/mol [4][5]

Appearance Colorless liquid [3]

Boiling Point 212-216 °C [6]

Density 0.969 g/mL at 25 °C [6]

Flash Point 93 °C (Tag Closed Cup) [6]

Water Solubility Miscible [1]

Vapor Pressure 0.05 mmHg at 20 °C [6]

Core Applications and Experimental Protocols
2-(2-Propoxyethoxy)ethanol's primary functions are as a solvent, coalescing agent, and

coupling agent. The following sections provide detailed protocols for its use in major application

areas.

Application I: Coalescing Agent in Water-Based Acrylic
Coatings
Expertise & Experience: In water-based latex paints, the polymer particles must fuse together

to form a continuous, durable film as the water evaporates. This process, known as

coalescence, requires a coalescing agent to temporarily soften the polymer particles, allowing

them to merge. 2-(2-Propoxyethoxy)ethanol is an efficient coalescent due to its slow

evaporation rate and excellent compatibility with acrylic resins.[1] Its low volatility ensures it

remains in the film long enough to facilitate proper coalescence, leading to improved film

integrity, gloss, and scrub resistance.

Illustrative Water-Based Acrylic Coating Formulation Workflow
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Caption: Workflow for a water-based acrylic coating formulation.
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Protocol 1: Preparation of a Water-Based Acrylic Gloss Coating

Objective: To formulate a stable, high-gloss, water-based acrylic coating using 2-(2-
Propoxyethoxy)ethanol as a coalescing agent.

Materials:

Grind Phase:

Deionized Water: 150g

Dispersant (e.g., Tamol™ 731A): 10g

Defoamer (e.g., BYK®-024): 2g

Titanium Dioxide (e.g., Ti-Pure™ R-706): 250g

Letdown Phase:

Acrylic Latex Emulsion (e.g., Rhoplex™ HG-706): 500g

2-(2-Propoxyethoxy)ethanol: 20g

Rheology Modifier (e.g., Acrysol™ RM-8W): 10g

Biocide (e.g., Kordek™ MLX): 2g

Deionized Water: 56g

Procedure:

Pigment Dispersion (Grind Phase): a. In a suitable vessel, combine the initial charge of

deionized water, dispersant, and defoamer under agitation with a high-speed disperser. b.

Slowly add the titanium dioxide to the vortex. c. Increase the disperser speed to achieve a

fine dispersion (typically a Hegman gauge reading of 4-5).

Letdown Phase: a. In a separate, larger vessel, add the acrylic latex emulsion under low-

shear mixing. b. Slowly add the pigment dispersion from step 1c to the latex emulsion. c.
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Pre-mix the 2-(2-Propoxyethoxy)ethanol with the letdown water and add it slowly to the

batch. d. Add the rheology modifier and biocide sequentially, allowing for adequate mixing

between additions.

Quality Control: a. Measure the viscosity and pH of the final formulation. b. Apply the coating

to a substrate and allow it to dry. c. Evaluate the film for gloss, hardness, and resistance to

cracking.

Trustworthiness: This protocol is self-validating through the quality control step. The formation

of a smooth, defect-free film with good gloss will confirm the efficacy of the 2-(2-
Propoxyethoxy)ethanol as a coalescing agent.

Application II: Solvent in Industrial and Institutional
Cleaners
Expertise & Experience: 2-(2-Propoxyethoxy)ethanol is an effective solvent for removing both

water-soluble and greasy soils, making it a valuable component in all-purpose and heavy-duty

cleaners.[7] Its good coupling efficiency helps to create stable, homogenous formulations by

keeping surfactants and other components in solution.[1] Its low odor profile is an advantage in

formulations intended for institutional and consumer use.[1]

Protocol 2: Formulation of a Hard Surface All-Purpose Cleaner

Objective: To prepare a stable, effective, all-purpose cleaner for hard surfaces.

Materials:

Deionized Water: 850g

Tetrapotassium Pyrophosphate (TKPP): 20g

Surfactant (e.g., Sodium Dodecylbenzene Sulfonate): 50g

2-(2-Propoxyethoxy)ethanol: 50g

Sodium Metasilicate Pentahydrate: 30g

Dye and Fragrance: As desired
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Procedure:

In a mixing vessel, add the deionized water.

With moderate agitation, add the TKPP and stir until dissolved.

Slowly add the surfactant and mix until homogenous.

Add the 2-(2-Propoxyethoxy)ethanol and continue to mix.

Add the sodium metasilicate pentahydrate and stir until fully dissolved.

Add dye and fragrance as desired and mix until uniform.

Trustworthiness: The stability of the final solution (i.e., no phase separation) and its cleaning

efficacy on various soils will validate the formulation.

Application III: Retarder Solvent in Printing Inks
Expertise & Experience: In printing inks, particularly for flexographic and gravure printing,

controlling the drying time is crucial for achieving high-quality prints. 2-(2-
Propoxyethoxy)ethanol's slow evaporation rate makes it an excellent retarder solvent,

preventing the ink from drying too quickly on the printing plate or anilox roll.[3] This leads to

better ink transfer and reduced printing defects. Its low odor is also beneficial in a pressroom

environment.[1]

Protocol 3: Illustrative Water-Based Flexographic Ink Formulation

Objective: To formulate a water-based flexographic ink with controlled drying characteristics.

Materials:

Acrylic Resin Solution (e.g., Joncryl® 678): 400g

Pigment Dispersion (e.g., Phthalo Blue): 150g

2-(2-Propoxyethoxy)ethanol: 30g

Defoamer: 5g
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Wax Emulsion (for slip and rub resistance): 20g

Deionized Water: 395g

Procedure:

In a mixing vessel, combine the acrylic resin solution and the pigment dispersion under low-

shear agitation.

Slowly add the 2-(2-Propoxyethoxy)ethanol to the mixture.

Add the defoamer and wax emulsion.

Adjust the viscosity with deionized water to meet the specifications for the printing press.

Trustworthiness: The print quality, including color density, sharpness, and the absence of

defects like dirty printing, will validate the effectiveness of the 2-(2-Propoxyethoxy)ethanol as

a retarder solvent.

Synthesis of a Key Metabolite for Biomonitoring
Expertise & Experience: The primary urinary metabolite of 2-(2-Propoxyethoxy)ethanol is 2-

(2-propoxyethoxy)acetic acid (PEAA).[5] Synthesizing this metabolite is crucial for developing

analytical standards for biomonitoring studies, which are essential for assessing occupational

exposure. The synthesis involves the oxidation of the primary alcohol group of 2-(2-
Propoxyethoxy)ethanol.

Synthesis of 2-(2-propoxyethoxy)acetic acid (PEAA) Workflow
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Caption: Synthetic pathway for 2-(2-propoxyethoxy)acetic acid.

Protocol 4: Synthesis of 2-(2-propoxyethoxy)acetic acid (PEAA)

Objective: To synthesize 2-(2-propoxyethoxy)acetic acid via the oxidation of 2-(2-
Propoxyethoxy)ethanol. This protocol is adapted from a general method for the oxidation of

similar alcohols.[8]

Materials:

2-(2-Propoxyethoxy)ethanol
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Jones Reagent (prepared from chromium trioxide, sulfuric acid, and water)

Acetone

Isopropanol

Diethyl ether

Anhydrous Magnesium Sulfate

Procedure:

Reaction Setup: a. In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve 2-(2-Propoxyethoxy)ethanol in acetone. b. Cool the flask in an ice bath.

Oxidation: a. Slowly add Jones reagent dropwise to the stirred solution, maintaining the

temperature below 20 °C. b. After the addition is complete, allow the mixture to stir at room

temperature for several hours.

Workup: a. Quench the excess oxidizing agent by adding isopropanol until the solution turns

from reddish-orange to green. b. Remove the acetone by rotary evaporation. c. Extract the

aqueous residue with diethyl ether. d. Wash the combined ether extracts with brine, dry over

anhydrous magnesium sulfate, and filter.

Purification: a. Remove the diethyl ether by rotary evaporation. b. Purify the crude product by

vacuum distillation or column chromatography to obtain pure 2-(2-propoxyethoxy)acetic acid.

Trustworthiness: The identity and purity of the synthesized PEAA should be confirmed by

analytical techniques such as NMR spectroscopy and mass spectrometry.

Analytical Methods
Expertise & Experience: Accurate quantification of 2-(2-Propoxyethoxy)ethanol in various

matrices is essential for quality control and exposure assessment. Gas chromatography-mass

spectrometry (GC-MS) is a highly specific and sensitive method for its determination.

Protocol 5: Quantification of 2-(2-Propoxyethoxy)ethanol by GC-MS
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Objective: To develop a robust GC-MS method for the quantification of 2-(2-
Propoxyethoxy)ethanol in a liquid matrix (e.g., a cleaning product). This protocol is based on

general methods for the analysis of glycol ethers.

Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890 or equivalent

Mass Spectrometer: Agilent 5977 or equivalent

Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

Injector Temperature: 250 °C

Oven Program: 50 °C (hold 2 min), ramp to 250 °C at 10 °C/min, hold 5 min

Carrier Gas: Helium at a constant flow of 1 mL/min

Ionization Mode: Electron Ionization (EI) at 70 eV

MSD Transfer Line Temperature: 280 °C

MS Source Temperature: 230 °C

MS Quadrupole Temperature: 150 °C

Scan Range: m/z 35-300

Procedure:

Sample Preparation: a. Prepare a series of calibration standards of 2-(2-
Propoxyethoxy)ethanol in a suitable solvent (e.g., methanol). b. Dilute the sample

containing 2-(2-Propoxyethoxy)ethanol with the same solvent to bring the concentration

within the calibration range. c. Add an internal standard (e.g., a deuterated analog, if

available) to all standards and samples.

Analysis: a. Inject 1 µL of each standard and sample into the GC-MS system. b. Acquire the

data in full scan mode.
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Quantification: a. Identify the characteristic ions of 2-(2-Propoxyethoxy)ethanol from its

mass spectrum. b. Create a calibration curve by plotting the ratio of the peak area of a

quantifier ion of 2-(2-Propoxyethoxy)ethanol to the peak area of the internal standard

against the concentration of the standards. c. Determine the concentration of 2-(2-
Propoxyethoxy)ethanol in the sample from the calibration curve.

Trustworthiness: The method's linearity, accuracy, and precision should be validated according

to standard analytical guidelines. The specificity is ensured by the mass spectrometric

detection.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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